N-(3-chloro-4-methoxyphenyl)-2,2-dimethylpropanamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C12H16ClNO2/c1-12(2,3)11(15)14-8-5-6-10(16-4)9(13)7-8/h5-7H,1-4H3,(H,14,15)
• InChI Key: DMEUNHDXAPDYBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC(=C(C=C1)OC)Cl
• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2,2-dimethylpropanamide, commonly known as Clomazone, is a herbicide that is widely used in agriculture to control weeds. It belongs to the chemical family of oxazolidinones and is known for its selective action on broadleaf weeds. Clomazone is a pre-emergent herbicide, which means that it is applied to the soil before the weeds emerge, and it prevents their growth by inhibiting the synthesis of carotenoids.

Scientific Research Applications

Health Services

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Scientific Research and Development

. The exact nature of its use in this field is not specified in the available sources.

Indoor Use

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Neuroprotective/Anti-neuroinflammatory Agents

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Mechanism of Action

Target of Action

It’s structurally similar to n’-(3-chloro-4-methoxy-phenyl)-n-(3,4,5-trimethoxyphenyl)-1,3,5-triazine-2,4-diamine, which targets the ephrin type-b receptor 4 . This receptor plays a crucial role in various biological processes, including cell migration, adhesion, and differentiation.

Mode of Action

Compounds with similar structures have been found to inhibit enzymes like monoamine oxidase . They act as competitive and reversible inhibitors, binding to the active site of the enzyme and preventing substrate interaction .